Cas no 61768-16-9 (1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl-)

• Product Name: 1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl-
• CAS No: 61768-16-9
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 466870
• PubChem ID: 12298347
• Update Time: 2025-04-19

1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[2,3-b]indole, 2,3,4-trimethyl-
• 2,3,4-trimethyl-9H-pyrido[2,3-b]indole
• 61768-16-9
• DTXSID80486005

• Inchi： 1S/C14H14N2/c1-8-9(2)13-11-6-4-5-7-12(11)16-14(13)15-10(8)3/h4-7H,1-3H3,(H,15,16)
• InChI Key： PAYFHPZNJZJJRJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C1=NC(C)=C(C)C=2C

Computed Properties

• Exact Mass: 210.11582
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 24.39